5-Benzyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
Overview
Description
“5-Benzyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile” is a chemical compound with the molecular formula C14H10N4O and a molecular weight of 250.26 . It is also known by other synonyms such as "Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 4,7-dihydro-7-oxo-5-(phenylmethyl)-" .
Synthesis Analysis
The synthesis of this compound has been studied in detail. The Biginelli-type reaction of 5-amino-3-arylpyrazole-4-carbonitriles with aldehydes and 1,3-dicarbonyl compounds was found to require no catalysts and proceeds in boiling DMF to give 2-aryl-6-RC (O)-4,7-dihydropyrazolo [1,5-a]pyrimidin-3-carbonitriles in good yields .Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic system containing a pyrazole ring fused with a pyrimidine ring. This core is substituted at the 5-position with a benzyl group, at the 7-position with an oxo group, and at the 3-position with a carbonitrile group .Chemical Reactions Analysis
The chemical reactions involving this compound have been studied, particularly in the context of the Biginelli-type reaction. This reaction involves the reaction of 5-amino-3-arylpyrazole-4-carbonitriles with aldehydes and 1,3-dicarbonyl compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a boiling point of 486.1±55.0 °C (Predicted), a density of 1.34±0.1 g/cm3 (Predicted), and a pKa of -4.31±0.40 (Predicted) .Scientific Research Applications
Synthesis and Biological Applications : The compound has been used in the synthesis of various heterocyclic systems with potential biological activities. For example, a study demonstrated the synthesis of pyrazolo[1,5-a]pyrimidine derivatives with potential anti-inflammatory and analgesic properties (Ismail et al., 2007).
Chemical Synthesis Techniques : Research has been conducted on the efficient and regioselective synthesis of variously substituted derivatives of this compound, highlighting the advantages of using environmentally friendly solvents and simple workup procedures (Gol, Khatri, & Barot, 2019).
Antimicrobial Properties : Some studies have reported on the antimicrobial properties of derivatives of this compound. For instance, the synthesis and reactions of certain derivatives showed excellent biocidal properties (Youssef & Omar, 2007).
Pharmaceutical Research : Derivatives of this compound have been investigated for their potential as pharmaceutical agents. One study reported the synthesis of pyrazolo[1,5-a]pyrimidine derivatives as potent angiotensin II receptor antagonists (Shiota et al., 1999).
Antioxidant Activity : Certain derivatives have shown potent antioxidant activity, emphasizing their potential use in developing new therapeutic agents (Salem & Errayes, 2016).
properties
IUPAC Name |
5-benzyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4O/c15-8-11-9-16-18-13(19)7-12(17-14(11)18)6-10-4-2-1-3-5-10/h1-5,7,9,16H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFMRNPSPULNEBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC(=O)N3C(=N2)C(=CN3)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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